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Compound of Interest

Compound Name: Carbomer 941

Cat. No.: B606477

Technical Support Center: Carbomer 941
Dispersion

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
successfully dispersing Carbomer 941 and avoiding common issues such as the formation of
"fish eyes."

Frequently Asked Questions (FAQs)

Q1: What are "fish eyes" in the context of Carbomer 941 dispersion?

Al: "Fish eyes" are partially hydrated agglomerates of Carbomer 941 powder that can form
during the dispersion process.[1][2] These lumps consist of a gelled outer layer that prevents
water or solvent from penetrating and hydrating the dry powder at the core.[1][3][4] This
incomplete hydration leads to a grainy texture and a reduction in the final viscosity of the gel.

Q2: What is the primary cause of "fish eye" formation?

A2: The primary cause of "fish eyes" is improper dispersion technique, where the Carbomer
941 powder is not introduced to the dispersion medium in a way that allows individual particles
to wet out completely before they begin to swell and form a gel. When the powder is added too
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quickly or without sufficient agitation, the particles clump together. The outer particles in the
clump hydrate rapidly, forming a gelatinous barrier that is difficult for the solvent to penetrate.

Q3: What is the recommended concentration range for Carbomer 9417

A3: The typical recommended dosage for Carbomer 941 is between 0.2% and 1.5% by weight.
For topical applications, the usage level can range from 0.5% to 3% by weight. Acommon
concentration for viscosity testing is a 0.5% aqueous dispersion.

Q4: At what pH does Carbomer 941 achieve its maximum viscosity?

A4: Unneutralized agueous dispersions of Carbomer 941 are acidic, with a pH typically
between 2.5 and 3.5. To achieve maximum viscosity, the dispersion must be neutralized. The
ideal pH range for achieving optimal thickening is between 5.0 and 10.0. Some sources
recommend a pH range of 6 to 11 for neutralized aqueous gels.

Q5: What are suitable neutralizing agents for Carbomer 9417

A5: Common neutralizing agents for Carbomer 941 include sodium hydroxide (NaOH),
potassium hydroxide (KOH), and triethanolamine (TEA). The choice of neutralizer can depend
on the desired properties of the final formulation and the solvent system used.

Troubleshooting Guide: Avoiding "Fish Eyes"

This guide provides a systematic approach to troubleshooting and preventing the formation of
"fish eyes" during the dispersion of Carbomer 941.

Problem: "Fish eyes" or lumps are present in the
dispersion.

Root Cause Analysis and Solutions:
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Caption: Troubleshooting logic for "fish eye" formation.

Experimental Protocols
Protocol 1: Standard Aqueous Dispersion of Carbomer
941

This protocol outlines the standard method for dispersing Carbomer 941 in an aqueous
medium to avoid the formation of "fish eyes."
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4 Preparation h

1. Weigh Carbomer 941 and deionized water.

l

2. Place deionized water in a suitable vessel.

N J
4 Dispersion h

3. Begin agitation of the water to create a vortex

(800-1200 rpm).

[4. Slowly and evenly sift Carbomer 941 powder into the vortex]

l

5. Continue mixing until the powder is fully dispersed and the solution is free of lumps.

. J
4 Neutrization A

[6. Reduce agitation speed (e.g., 300 rpm)}

,

[7. Slowly add a neutralizing agent (e.g., 10% NaOH solution) dropwise]

l

G. Monitor pH and continue neutralization until the target pH (5.0-10.0) is reached]

,

E). Mix slowly until a homogeneous gel is formed)

Click to download full resolution via product page

Caption: Standard aqueous dispersion workflow for Carbomer 941.
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Protocol 2: Pre-wetting Method for Carbomer 941
Dispersion

This protocol describes the pre-wetting technique, which can be particularly useful for

preventing “fish eyes."
e Preparation:

o Weigh the required amounts of Carbomer 941, a non-solvent wetting agent (e.g., glycerin
or propylene glycol), and deionized water. A typical ratio for pre-wetting is 1:1 to 1.3
(Carbomer:wetting agent).

e Pre-wetting:
o In a separate container, add the Carbomer 941 to the wetting agent.
o Mix thoroughly until a smooth, lump-free paste is formed.
» Dispersion:
o Place the deionized water in the main mixing vessel and begin agitation to form a vortex.
o Gradually add the Carbomer 941 paste to the vortex of the water.
o Continue mixing until the dispersion is uniform and fully hydrated.
» Neutralization:
o Reduce the mixing speed.
o Slowly add the chosen neutralizing agent until the desired pH and viscosity are achieved.

Data Summary Tables

Table 1: Recommended Parameters for Carbomer 941 Dispersion
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Parameter Recommended Value Notes
) Can be up to 3.0 wt% for
Concentration 0.2 -1.5wt% ) ) o
certain topical applications.
] ] Unneutralized aqueous
Dispersion pH ~25-35 ) )
dispersion.
) Optimal range for achieving
Neutralized pH 5.0-10.0

maximum viscosity.

Mixing Speed (Dispersion)

800 - 1200 rpm

Moderate agitation is key to

prevent polymer shearing.

Mixing Speed (Neutralization)

~ 300 rpm

Slower speed to avoid air

entrapment in the viscous gel.

Table 2: Troubleshooting Summary

Issue

Potential Cause

Recommended Solution

"Fish Eyes" / Lumps

Improper powder addition;

Inadequate agitation.

Slowly sift powder into a
vortex; Use a sieve; Pre-wet

with a non-solvent.

Low Viscosity

Incomplete hydration; Polymer

shearing; Incorrect pH.

Ensure all "fish eyes" are
dispersed; Avoid excessively
high mixing speeds; Neutralize

to the optimal pH range.

Grainy Texture

Presence of undissolved

particles.

Allow for sufficient hydration
time; Ensure proper dispersion

technigue was followed.

Air Entrapment / Foam

Excessive agitation speed,
especially during

neutralization.

Reduce mixing speed once the
solution begins to thicken; Use

a broad, paddle-like stirrer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b606477?utm_src=pdf-custom-synthesis
http://www.pharmacopeia.cn/v29240/usp29nf24s0_m13014.html
https://oxychemicals.com.vn/wp-content/uploads/2019/10/Carpobol-Lubrizol-1.pdf
https://tiimg.tistatic.com/fm/15748669/941%20TDS.pdf
https://www.nmcarbomer.com/blog/how-to-disperse-carbomer-powder-polymer_b34
https://www.benchchem.com/product/b606477#how-to-avoid-fish-eyes-when-dispersing-carbomer-941
https://www.benchchem.com/product/b606477#how-to-avoid-fish-eyes-when-dispersing-carbomer-941
https://www.benchchem.com/product/b606477#how-to-avoid-fish-eyes-when-dispersing-carbomer-941
https://www.benchchem.com/product/b606477#how-to-avoid-fish-eyes-when-dispersing-carbomer-941
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606477?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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